Cas no 1248668-73-6 (2-(1-Hydroxycyclobutyl)propanoic acid)

• Product Name: 2-(1-Hydroxycyclobutyl)propanoic acid
• CAS No: 1248668-73-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 4691164
• PubChem ID: 62399229
• Update Time: 2025-05-24

2-(1-Hydroxycyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxycyclobutyl)propanoic acid
• 2-(1-Hydroxycyclobutyl)propanoic acid

• Inchi： 1S/C7H12O3/c1-5(6(8)9)7(10)3-2-4-7/h5,10H,2-4H2,1H3,(H,8,9)
• InChI Key： LADZBZXIORDCEZ-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 57.5

Additional information on 2-(1-Hydroxycyclobutyl)propanoic acid

Introduction to 2-(1-Hydroxycyclobutyl)propanoic acid (CAS No. 1248668-73-6)

2-(1-Hydroxycyclobutyl)propanoic acid, with the CAS number 1248668-73-6, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive cyclobutyl and propanoic acid moieties, which contribute to its potential therapeutic applications and biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis, biological properties, and recent research advancements of 2-(1-Hydroxycyclobutyl)propanoic acid.

The chemical structure of 2-(1-Hydroxycyclobutyl)propanoic acid is defined by its molecular formula, C₇H₁₂O₃. The compound features a cyclobutyl ring attached to a propanoic acid group, with a hydroxyl group at the 1-position of the cyclobutyl ring. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The synthesis of 2-(1-Hydroxycyclobutyl)propanoic acid has been explored through various methodologies. One common approach involves the reaction of cyclobutanone with an appropriate nucleophile followed by a subsequent oxidation step to introduce the carboxylic acid functionality. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition-metal-catalyzed reactions and organocatalysis. These improvements have not only enhanced the yield and purity of the final product but also reduced the environmental impact of the synthesis process.

In terms of biological activity, 2-(1-Hydroxycyclobutyl)propanoic acid has shown promising results in several areas. Studies have indicated that this compound exhibits anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. The cyclobutyl moiety is believed to play a crucial role in modulating the biological activity by interacting with specific cellular targets. Additionally, preliminary research suggests that 2-(1-Hydroxycyclobutyl)propanoic acid may have antiviral and anticancer properties, although further investigations are needed to confirm these findings.

The pharmacokinetic profile of 2-(1-Hydroxycyclobutyl)propanoic acid is another important aspect that has been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its potential use as a therapeutic agent. The metabolic stability and distribution patterns of 2-(1-Hydroxycyclobutyl)propanoic acid have also been investigated, providing valuable insights into its behavior in biological systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-Hydroxycyclobutyl)propanoic acid. Early results from Phase I trials have demonstrated that the compound is well-tolerated by patients, with minimal adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies to explore its therapeutic potential in various disease conditions.

In addition to its therapeutic applications, 2-(1-Hydroxycyclobutyl)propanoic acid has also found use in other areas of research. For instance, it serves as a valuable building block in the synthesis of more complex molecules with diverse biological activities. The unique structural features of this compound make it an attractive starting material for chemists working on drug discovery and development projects.

The environmental impact of compounds like 2-(1-Hydroxycyclobutyl)propanoic acid is an important consideration in their development and use. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe application in various industries. Results from these studies indicate that 2-(1-Hydroxycyclobutyl)propanoic acid is relatively biodegradable and poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 2-(1-Hydroxycyclobutyl)propanoic acid (CAS No. 1248668-73-6) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, promising biological activities, and favorable pharmacokinetic properties make it an intriguing subject for further investigation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.